Cas no 68438-32-4 (Ethanone, 1-(2-amino-4-fluorophenyl)-2-chloro-(9ci))
68438-32-4 structure
Product Name:Ethanone, 1-(2-amino-4-fluorophenyl)-2-chloro-(9ci)
CAS No:68438-32-4
MF:C8H7ClFNO
MW:187.598684549332
CID:2183045
PubChem ID:12477783
Update Time:2025-04-21
Ethanone, 1-(2-amino-4-fluorophenyl)-2-chloro-(9ci) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(2-amino-4-fluorophenyl)-2-chloro-(9ci)
- 1-(2-amino-4-fluorophenyl)-2-chloroethanone
- 68438-32-4
- DB-275964
- ETHANONE, 1-(2-AMINO-4-FLUOROPHENYL)-2-CHLORO-
- 1-(2-Amino-4-fluorophenyl)-2-chloroethan-1-one
- DTXCID70450578
- DTXSID50499768
-
- Inchi: 1S/C8H7ClFNO/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4,11H2
- InChI Key: YXSDQKCCWFHABG-UHFFFAOYSA-N
- SMILES: ClCC(C1C=CC(=CC=1N)F)=O
Computed Properties
- Exact Mass: 187.0200197Da
- Monoisotopic Mass: 187.0200197Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.1Ų
Ethanone, 1-(2-amino-4-fluorophenyl)-2-chloro-(9ci) Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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